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Chromatin is the complex of DNA and proteins, primarily histones, that forms chromosomes

within the nucleus of eukaryotic cells. Post-translational modifications of histone tails, such as

acetylation, play a crucial role in regulating chromatin structure and gene expression. These

modifications create a "histone code" that is interpreted by various nuclear proteins.

Bromodomains are evolutionarily conserved protein modules that act as "readers" of this code

by specifically recognizing acetylated lysine residues.[1][2] This recognition is a key mechanism

for recruiting protein complexes to specific chromatin regions to modulate gene transcription.[2]

[3] The inhibition of bromodomain-histone interactions with small molecules has emerged as a

significant therapeutic strategy in diseases like cancer.[2]

The Targets of GSK2801: BAZ2A and BAZ2B
GSK2801 is a potent and selective inhibitor of the bromodomains of two closely related

proteins: BAZ2A (also known as TIP5) and BAZ2B.[2][4] These proteins are characterized by

several conserved domains, including a PHD finger and a bromodomain, which are involved in

recognizing histone modifications.[5]

BAZ2A is a core component of the Nucleolar Remodeling Complex (NoRC), an ATP-dependent

chromatin remodeling complex.[2][4][6] NoRC plays a critical role in silencing the transcription

of ribosomal RNA (rRNA) genes and establishing repressive heterochromatin.[5] The

bromodomain of BAZ2A mediates its association with acetylated histone tails, which is

essential for the recruitment of the NoRC complex and subsequent gene silencing.[2] The

biological function of BAZ2B is less understood, but it is thought to be involved in regulating

nucleosome mobilization by the ISWI chromatin remodeling factor.[5]
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While BAZ2A/B are the primary targets of GSK2801, it is important to distinguish them from the

BRPF1 (Bromodomain and PHD Finger-containing Protein 1) family. BRPF1 is also a

bromodomain-containing protein but acts as a scaffold for the MOZ/MORF histone

acetyltransferase (HAT) complexes, which are involved in activating gene transcription by

acetylating histones.[1][7][8][9]
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FRAP Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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